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Compound of Interest

Compound Name: 2-Octyne

Cat. No.: B165417 Get Quote

Essential Safety and Handling Guide for 2-
Octyne
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 2-Octyne in a

laboratory setting. Adherence to these guidelines is crucial for the safety of all researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
2-Octyne is a highly flammable liquid and vapor that can cause skin and eye irritation.[1][2][3]

[4] It may also cause respiratory irritation.[2][3][4] It is classified as a hazardous chemical under

the OSHA Hazard Communication Standard.[1]

GHS Hazard Classification[2][3]

Hazard Class Category

Flammable Liquids 2

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)
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Physical and Chemical Properties[1]

Property Value

Physical State Liquid

Appearance Colorless

Boiling Point 137 °C / 278.6 °F

Flash Point 18 °C / 64.4 °F (closed cup)

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory to ensure personal safety when handling 2-
Octyne.

Protection Type Required Equipment Specifications and Usage

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.[5][6][7]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves before use.

Wash and dry hands after use.

Flame-retardant lab coat or

overalls.

To be worn at all times in the

laboratory.[8]

Respiratory Protection

NIOSH/MSHA approved

respirator with organic vapor

cartridges.

Required when working

outside a fume hood, if

ventilation is inadequate, or if

irritation is experienced.[1]

Handling and Storage Protocols
Proper handling and storage are essential to prevent accidents and maintain chemical integrity.

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][10] No smoking.

[3][10]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][11]

Use only non-sparking tools.[1][3]

Avoid contact with skin, eyes, and clothing.[1] Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep in an approved flammable liquid storage area.[1][9]

Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert absorbent such as sand or earth.

[12]

Clean-up: Wearing appropriate PPE, collect the absorbed material into a sealed, labeled

container for hazardous waste disposal.[1][12] Use spark-proof tools.[1]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][6]
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Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[11] Seek medical attention if irritation persists.[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7] Seek medical attention.[1][5]

Ingestion: Do NOT induce vomiting.[6][10] Call a physician or poison control center

immediately.[6]

Disposal Plan
All waste containing 2-Octyne must be handled as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container for flammable liquid

waste.[11]

Do not mix with other waste streams, especially oxidizers.[11]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[10]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Octyne.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165417?utm_src=pdf-body-img
https://www.benchchem.com/product/b165417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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